Cas no 1544741-02-7 (Cyclobutanecarbonitrile, 3-[(methylsulfonyl)oxy]-)

Cyclobutanecarbonitrile, 3-[(methylsulfonyl)oxy]- structure

1544741-02-7 structure

Product Name:Cyclobutanecarbonitrile, 3-[(methylsulfonyl)oxy]-

CAS No:1544741-02-7

MF:C₆H₉NO₃S

MW:175.205560445786

CID:5523060

Update Time:2023-05-24

Cyclobutanecarbonitrile, 3-[(methylsulfonyl)oxy]- Chemical and Physical Properties

Names and Identifiers

- Cyclobutanecarbonitrile, 3-[(methylsulfonyl)oxy]-
- 3-cyanocyclobutyl methanesulfonate, Mixture of diastereomers
- 3-Cyanocyclobutyl methanesulfonate
- Inchi： 1S/C6H9NO3S/c1-11(8,9)10-6-2-5(3-6)4-7/h5-6H,2-3H2,1H3
- InChI Key： DZOGRBQOXFVBEU-UHFFFAOYSA-N
- SMILES： C1(C#N)CC(OS(C)(=O)=O)C1

Cyclobutanecarbonitrile, 3-[(methylsulfonyl)oxy]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7760375-0.05g	3-cyanocyclobutyl methanesulfonate	1544741-02-7	95.0%	0.05g	$218.0	2025-02-22
Enamine	EN300-7760375-0.1g	3-cyanocyclobutyl methanesulfonate	1544741-02-7	95.0%	0.1g	$326.0	2025-02-22
Enamine	EN300-7760375-0.25g	3-cyanocyclobutyl methanesulfonate	1544741-02-7	95.0%	0.25g	$466.0	2025-02-22
Enamine	EN300-7760375-0.5g	3-cyanocyclobutyl methanesulfonate	1544741-02-7	95.0%	0.5g	$735.0	2025-02-22
Enamine	EN300-7760375-1.0g	3-cyanocyclobutyl methanesulfonate	1544741-02-7	95.0%	1.0g	$943.0	2025-02-22
Enamine	EN300-7760375-2.5g	3-cyanocyclobutyl methanesulfonate	1544741-02-7	95.0%	2.5g	$1848.0	2025-02-22
Enamine	EN300-7760375-5.0g	3-cyanocyclobutyl methanesulfonate	1544741-02-7	95.0%	5.0g	$2732.0	2025-02-22
Enamine	EN300-7760375-10.0g	3-cyanocyclobutyl methanesulfonate	1544741-02-7	95.0%	10.0g	$4052.0	2025-02-22
1PlusChem	1P024UY1-50mg	(3-cyanocyclobutyl) methanesulfonate	1544741-02-7	95%	50mg	$322.00	2023-12-21
1PlusChem	1P024UY1-100mg	(3-cyanocyclobutyl) methanesulfonate	1544741-02-7	95%	100mg	$465.00	2023-12-21

Cyclobutanecarbonitrile, 3-[(methylsulfonyl)oxy]- Related Literature

1. Fe3O4/PEG-SO3H as a heterogeneous and magnetically-recyclable nanocatalyst for the oxidation of sulfides to sulfones or sulfoxides

Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
2. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
3. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
4. ETFE-based anion-exchange membrane ionomer powders for alkaline membrane fuel cells: a first performance comparison of head-group chemistry†

Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
5. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

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